Cas no 2648926-70-7 ((2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-methylpentanoic acid)

• Product Name: (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-methylpentanoic acid
• CAS No: 2648926-70-7
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6407561
• PubChem ID: 165816831
• Update Time: 2025-05-19

(2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-methylpentanoic acid
• (2S)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}-3-methylpentanoic acid
• EN300-1504431
• 2648926-70-7

• Inchi： 1S/C25H30N2O6/c1-3-16(2)23(24(29)30)27-22(28)15-32-13-12-26-25(31)33-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21,23H,3,12-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t16?,23-/m0/s1
• InChI Key： MNMFPGCWAKLRLT-KESSSICBSA-N
• SMILES： O(C(NCCOCC(N[C@H](C(=O)O)C(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-methylpentanoic acid

Comprehensive Analysis of (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-methylpentanoic acid (CAS No. 2648926-70-7)

The compound (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-methylpentanoic acid (CAS No. 2648926-70-7) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers value this compound for its role in enhancing drug delivery systems and biomaterial engineering, aligning with the growing demand for precision medicine and targeted therapies.

In recent years, the scientific community has shown increased interest in Fmoc-protected amino acids due to their stability and versatility. The (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-methylpentanoic acid exemplifies this trend, as it enables efficient peptide chain elongation while minimizing side reactions. Its application extends to nanotechnology and bioimaging, where it aids in the development of fluorescent probes and smart materials. These advancements resonate with current searches for "peptide-based therapeutics" and "Fmoc chemistry applications," highlighting its relevance in modern research.

The CAS No. 2648926-70-7 compound also plays a pivotal role in proteomics and enzyme studies. Its methylpentanoic acid moiety contributes to improved solubility and bioavailability, addressing common challenges in peptide drug formulation. Industry professionals frequently search for "how to optimize peptide synthesis" and "Fmoc deprotection methods," underscoring the need for detailed insights into compounds like this. Furthermore, its compatibility with automated synthesizers makes it a preferred choice for high-throughput drug discovery platforms.

From a green chemistry perspective, (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-methylpentanoic acid aligns with the push for sustainable synthetic routes. Its efficient coupling reactions reduce waste generation, a topic gaining traction in searches like "eco-friendly peptide synthesis." Additionally, its use in hydrogel formation has sparked interest in tissue engineering, answering queries such as "peptides in regenerative medicine." This dual focus on innovation and sustainability positions the compound as a cornerstone in next-generation biomaterials.

Quality control of CAS No. 2648926-70-7 involves rigorous HPLC and MS analysis, ensuring compliance with pharmaceutical-grade standards. As the demand for high-purity peptides surges, manufacturers emphasize "peptide characterization techniques" and "batch-to-batch consistency." The compound’s chiral purity (noted by the (2S) configuration) is particularly crucial for stereoselective drug design, a hot topic in medicinal chemistry forums and publications.

In conclusion, (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-methylpentanoic acid (CAS No. 2648926-70-7) embodies the intersection of cutting-edge science and practical applications. Its multifaceted roles—from SPPS to nanomedicine—cater to evolving industry needs, making it a subject of persistent exploration. By addressing trending queries like "Fmoc peptide scalability" and "amino acid derivatives in cancer research," this profile bridges the gap between specialized knowledge and broader scientific discourse.